Cas no 73452-28-5 (Phosphinic amide, N-(acetyloxy)-P,P-diphenyl-)

Phosphinic amide, N-(acetyloxy)-P,P-diphenyl- structure
73452-28-5 structure
Product Name:Phosphinic amide, N-(acetyloxy)-P,P-diphenyl-
CAS No:73452-28-5
MF:C14H14NO3P
MW:275.239624500275
CID:542450
PubChem ID:12530577
Update Time:2025-04-19

Phosphinic amide, N-(acetyloxy)-P,P-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphinic amide, N-(acetyloxy)-P,P-diphenyl-
    • (diphenylphosphorylamino) acetate
    • 73452-28-5
    • DTXSID70501514
    • N-(Acetyloxy)-P,P-diphenylphosphinic amide
    • Inchi: 1S/C14H14NO3P/c1-12(16)18-15-19(17,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,1H3,(H,15,17)
    • InChI Key: HEOWOYORXJKTFG-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(NOC(C)=O)=O

Computed Properties

  • Exact Mass: 275.07113031g/mol
  • Monoisotopic Mass: 275.07113031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 65.21000
  • LogP: 2.37410
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